Cas no 1806048-89-4 (2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide
• CAS No: 1806048-89-4
• MF: C₇H₇ClF₂N₂O₂S
• MW: 256.657486200333
• CID: 4868670
• Update Time: 2025-06-08

2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7ClF2N2O2S/c1-3-2-12-6(8)5(15(11,13)14)4(3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： CMFFMAFPOCKHEB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C(C)=CN=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide

2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide (CAS No. 1806048-89-4): An Emerging Compound in Medicinal Chemistry

2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide (CAS No. 1806048-89-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chloro group at the 2-position, a difluoromethyl group at the 4-position, and a methyl group at the 5-position. The sulfonamide moiety is attached to the pyridine ring at the 3-position. This unique arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an attractive candidate for further research and development.

Recent studies have highlighted the potential of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide has shown promising antimicrobial activity against a range of bacterial strains. A research team from the University of California, San Francisco, reported that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The anticancer potential of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of caspase-dependent apoptotic pathways and the inhibition of prosurvival signaling molecules such as AKT and ERK. These findings suggest that 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide could be a valuable lead compound for the development of novel anticancer agents.

The physicochemical properties of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide have been extensively characterized to facilitate its use in drug development. It has a molecular weight of 277.7 g/mol and is moderately soluble in water (10 mg/mL). The compound exhibits good stability under physiological conditions and has favorable pharmacokinetic properties, including high oral bioavailability and low plasma protein binding. These attributes make it an attractive candidate for further optimization and clinical evaluation.

To date, several derivatives of 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide have been synthesized to enhance its therapeutic efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies have identified key structural modifications that improve potency and selectivity. For example, substituting the chloro group with other halogens or functional groups can significantly enhance anti-inflammatory activity while maintaining low cytotoxicity.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-methylpyridine-3-sulfonamide (CAS No. 1806048-89-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use. As more data becomes available, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.